Cas no 2194904-89-5 (2-(4-{[3-(thiophen-2-yl)pyrrolidin-1-yl]sulfonyl}phenoxy)acetamide)

2-(4-{[3-(thiophen-2-yl)pyrrolidin-1-yl]sulfonyl}phenoxy)acetamide is a specialized sulfonamide derivative featuring a thiophene-substituted pyrrolidine core linked to a phenoxyacetamide moiety. This compound exhibits potential as an intermediate in medicinal chemistry, particularly in the development of bioactive molecules targeting enzyme inhibition or receptor modulation. Its structural complexity, combining a sulfonamide group with heterocyclic and aromatic components, allows for versatile interactions in biological systems. The thiophene ring enhances electron-rich properties, while the sulfonylphenoxyacetamide backbone may contribute to improved solubility and binding affinity. This compound is of interest for researchers exploring novel pharmacophores in drug discovery, particularly in areas requiring sulfonamide-based scaffolds with tailored steric and electronic characteristics.
2-(4-{[3-(thiophen-2-yl)pyrrolidin-1-yl]sulfonyl}phenoxy)acetamide structure
2194904-89-5 structure
Product Name:2-(4-{[3-(thiophen-2-yl)pyrrolidin-1-yl]sulfonyl}phenoxy)acetamide
CAS No:2194904-89-5
MF:C16H18N2O4S2
MW:366.455121517181
CID:5338605
Update Time:2025-05-20

2-(4-{[3-(thiophen-2-yl)pyrrolidin-1-yl]sulfonyl}phenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(4-((3-(thiophen-2-yl)pyrrolidin-1-yl)sulfonyl)phenoxy)acetamide
    • 2-[4-(3-thiophen-2-ylpyrrolidin-1-yl)sulfonylphenoxy]acetamide
    • 2-(4-{[3-(thiophen-2-yl)pyrrolidin-1-yl]sulfonyl}phenoxy)acetamide
    • Inchi: 1S/C16H18N2O4S2/c17-16(19)11-22-13-3-5-14(6-4-13)24(20,21)18-8-7-12(10-18)15-2-1-9-23-15/h1-6,9,12H,7-8,10-11H2,(H2,17,19)
    • InChI Key: ONKSRUYKGCRMJS-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)OCC(N)=O)(N1CCC(C2=CC=CS2)C1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 541
  • XLogP3: 1.6
  • Topological Polar Surface Area: 126

2-(4-{[3-(thiophen-2-yl)pyrrolidin-1-yl]sulfonyl}phenoxy)acetamide Pricemore >>

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Additional information on 2-(4-{[3-(thiophen-2-yl)pyrrolidin-1-yl]sulfonyl}phenoxy)acetamide

Comprehensive Overview of 2-(4-{[3-(thiophen-2-yl)pyrrolidin-1-yl]sulfonyl}phenoxy)acetamide (CAS No. 2194904-89-5)

In the realm of pharmaceutical and organic chemistry, 2-(4-{[3-(thiophen-2-yl)pyrrolidin-1-yl]sulfonyl}phenoxy)acetamide (CAS No. 2194904-89-5) has emerged as a compound of significant interest due to its unique structural features and potential applications. This molecule, characterized by its thiophene and pyrrolidine moieties, represents a promising candidate for drug discovery and development. Researchers and industry professionals are increasingly focusing on its synthesis, properties, and therapeutic potential, making it a hot topic in scientific discussions.

The compound's sulfonyl and phenoxy groups contribute to its distinct chemical behavior, which is crucial for its interaction with biological targets. Recent studies have highlighted its relevance in the context of enzyme inhibition and receptor modulation, areas that are currently under intense investigation in the pharmaceutical industry. Given the growing demand for novel therapeutic agents, 2-(4-{[3-(thiophen-2-yl)pyrrolidin-1-yl]sulfonyl}phenoxy)acetamide is being explored for its potential in addressing unmet medical needs.

One of the most frequently searched questions about this compound revolves around its synthetic pathway. The synthesis of 2-(4-{[3-(thiophen-2-yl)pyrrolidin-1-yl]sulfonyl}phenoxy)acetamide involves multi-step organic reactions, including sulfonylation and amide formation, which are critical for achieving high purity and yield. Researchers are also keen to understand its physicochemical properties, such as solubility, stability, and bioavailability, as these factors directly impact its applicability in drug formulations.

Another area of interest is the compound's potential role in central nervous system (CNS) disorders. The presence of the thiophene ring, a common feature in many CNS-active drugs, has sparked speculation about its ability to cross the blood-brain barrier. This has led to increased searches for terms like "thiophene-based therapeutics" and "pyrrolidine derivatives in neurology," reflecting the compound's relevance in contemporary research.

From an industrial perspective, 2-(4-{[3-(thiophen-2-yl)pyrrolidin-1-yl]sulfonyl}phenoxy)acetamide is gaining attention for its scalability and cost-effective production. Companies specializing in custom synthesis and contract research are actively offering this compound to meet the demands of academic and commercial laboratories. This trend aligns with the broader shift toward specialty chemicals in the pharmaceutical sector, where tailored molecules are increasingly valued.

In summary, 2-(4-{[3-(thiophen-2-yl)pyrrolidin-1-yl]sulfonyl}phenoxy)acetamide (CAS No. 2194904-89-5) stands out as a compound with multifaceted potential. Its structural complexity, combined with its promising biological activity, makes it a subject of ongoing research and development. As the scientific community continues to unravel its properties and applications, this compound is poised to play a pivotal role in advancing modern medicine and chemistry.

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